Cas no 956515-62-1 (3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 956515-62-1
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• MDL: MFCD08444802
• CID: 3109517
• PubChem ID: 16228238
• Update Time: 2025-06-25

3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine
• 956515-62-1
• 3-(3-methoxyphenyl)-1-p-tolyl-1H-pyrazol-5-amine
• 5-(3-METHOXYPHENYL)-2-(4-METHYLPHENYL)PYRAZOL-3-AMINE
• Z228588560
• CS-0245472
• GNB51562
• EN300-30552
• 981-321-1
• AKOS008090380

• MDL： MFCD08444802
• Inchi： 1S/C17H17N3O/c1-12-6-8-14(9-7-12)20-17(18)11-16(19-20)13-4-3-5-15(10-13)21-2/h3-11H,18H2,1-2H3
• InChI Key： OXTPMFURCVPGKW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=C(N)N(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 279.137162174Da
• Monoisotopic Mass: 279.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 956515-62-1 and Product Name: 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine

The compound with the CAS number 956515-62-1 and the product name 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both methoxy and methyl substituents on the aromatic rings enhances its potential as a pharmacophore, making it a valuable candidate for further research and development.

Pyrazole derivatives have long been recognized for their pharmacological significance, with applications ranging from antiviral to anti-inflammatory properties. The specific arrangement of substituents in 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine contributes to its unique chemical and biological profile. The methoxy group at the 3-position of the phenyl ring and the methyl group at the 4-position of the second phenyl ring create a favorable environment for interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, modifications in the substitution pattern can lead to enhanced binding affinity and selectivity. The compound in question has been synthesized through multi-step organic reactions, ensuring high purity and yield. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its molecular structure.

The synthesis of 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine involves a series of carefully orchestrated reactions, including condensation, cyclization, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrazole core. These reactions are often conducted under inert conditions to prevent unwanted side products, ensuring the final product meets stringent quality standards.

In terms of biological activity, preliminary in vitro studies have shown promising results. The compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in the development of novel therapeutic agents. Further investigation into its mechanism of action is warranted to fully understand its pharmacological properties.

The structural features of 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine make it an interesting candidate for drug design. The aromatic rings can engage in π-stacking interactions with biological targets, while the amine group provides a site for hydrogen bonding. These interactions are crucial for achieving high affinity and specificity in drug-receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine with high accuracy. Molecular docking studies have been performed using various software packages to identify potential binding sites on target proteins. These studies provide valuable insights into how the compound interacts with biological systems, guiding further optimization efforts.

The compound's solubility profile is another important consideration in drug development. 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine demonstrates reasonable solubility in common organic solvents, which facilitates its use in various chemical reactions and formulations. However, improving water solubility remains a key challenge for future research.

Future directions for research on 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. The compound's potential as an intermediate in drug development makes it a valuable asset for pharmaceutical companies seeking to innovate in their pipelines.

In conclusion, 3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine, identified by CAS number 956515-62-1, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and preliminary biological activity make it an attractive subject for ongoing research aimed at developing new therapeutic agents.